Scientific Research Applications
Role in Cardiovascular and Renal Diseases
Urotensin II (U-II) is a potent vasoconstrictor, known for its significant impact on cardiovascular and renal systems. It's particularly relevant in conditions like congestive heart failure (CHF), hypertension, and renal dysfunction. Elevated plasma levels of U-II have been found in patients with these conditions, indicating its potential as a biomarker and a target for treatment in cardiovascular and renal diseases (Totsune et al., 2001); (Cheung et al., 2004); (Ong et al., 2005).
Effect on Tumor Development and Growth
Urotensin II is implicated in tumor growth and development, particularly in adrenal tumors. Its expression in tumor tissues and the effect of exogenously added U-II on cell proliferation suggest its role as an autocrine/paracrine growth-stimulating factor in these tumors (Takahashi et al., 2003); (Federico et al., 2017).
Role in Metabolic Syndrome
U-II correlates with several components of the metabolic syndrome, such as hypertension and insulin resistance. It affects lipid metabolism and food intake, suggesting a wider role in metabolic regulation and potential as a target for treatment of metabolic syndrome (Ong et al., 2008).
Pharmacological Potential
The discovery of U-II and its receptor opened avenues for pharmacological research. The development of receptor antagonists could offer novel treatments for cardiorenal diseases and other conditions where U-II plays a role (Desai et al., 2008); (Clozel et al., 2004).
Vascular Tone and Blood Pressure Regulation
U-II's role in regulating vascular tone and blood pressure is complex and varied. It can act as a vasoconstrictor or vasodilator, depending on the species and vascular region. This dual action makes it a critical factor in cardiovascular homeostasis and a potential target for hypertension treatment (Richards & Charles, 2004).
